Cas no 2020663-66-3 (1-cyclopropyl-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-cyclopropyl-4,4-difluorocyclohexan-1-amine
• CAS No: 2020663-66-3
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 5841665
• PubChem ID: 165841286
• Update Time: 2025-05-21

1-cyclopropyl-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4,4-difluorocyclohexan-1-amine
• 2020663-66-3
• EN300-1929017

• Inchi： 1S/C9H15F2N/c10-9(11)5-3-8(12,4-6-9)7-1-2-7/h7H,1-6,12H2
• InChI Key： PXCOXLJTICYPPA-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1CC1)N)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-cyclopropyl-4,4-difluorocyclohexan-1-amine

Exploring the Properties and Applications of 1-Cyclopropyl-4,4-Difluorocyclohexan-1-Amine (CAS No. 2020663-66-3)

The compound 1-cyclopropyl-4,4-difluorocyclohexan-1-amine (CAS No. 2020663-66-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This amine derivative, characterized by its cyclopropyl and difluorocyclohexane moieties, offers a fascinating case study for chemists and researchers exploring novel bioactive molecules. Its molecular architecture combines rigidity from the cyclopropyl group with the electronic effects of fluorine substitution, making it a valuable scaffold in drug discovery.

In the context of modern medicinal chemistry, fluorinated compounds like 1-cyclopropyl-4,4-difluorocyclohexan-1-amine are increasingly sought after due to their enhanced metabolic stability and bioavailability. The strategic incorporation of fluorine atoms into organic molecules often improves their lipophilicity and membrane permeability, key factors in optimizing pharmacokinetic profiles. Researchers investigating CNS-targeting drugs or enzyme inhibitors frequently explore such fluorinated amines as potential building blocks, given their ability to modulate biological activity through subtle electronic and steric effects.

The synthesis of CAS 2020663-66-3 typically involves multi-step organic transformations, with particular emphasis on the introduction of the difluorocyclohexane moiety. Recent advancements in fluorination methodologies and catalyzed cyclopropanation reactions have made the production of this compound more efficient and scalable. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing its purity and structural integrity, especially when used as an intermediate in pharmaceutical synthesis.

From an application perspective, 1-cyclopropyl-4,4-difluorocyclohexan-1-amine has shown promise in the development of small molecule therapeutics targeting various disease pathways. Its structural features make it particularly interesting for researchers working on GPCR modulators or kinase inhibitors, where the combination of cyclic constraints and fluorine atoms can significantly influence binding affinity and selectivity. The compound's potential in crop protection chemicals is also being explored, as fluorinated amines often demonstrate improved pest control efficacy and environmental persistence.

The growing interest in fluorinated building blocks within the scientific community has positioned CAS 2020663-66-3 as a compound worth watching. As researchers continue to investigate structure-activity relationships in medicinal chemistry, the unique properties of this difluorocyclohexylamine derivative may unlock new possibilities in drug design. Its compatibility with various cross-coupling reactions and chiral resolution techniques further enhances its utility as a versatile intermediate in organic synthesis.

Environmental and safety considerations surrounding fluorinated compounds have also influenced research directions involving this chemical entity. With increasing regulatory focus on sustainable chemistry, scientists are exploring greener synthetic routes to access 1-cyclopropyl-4,4-difluorocyclohexan-1-amine and its derivatives. This aligns with broader industry trends toward developing eco-friendly pharmaceuticals and biodegradable agrochemicals that maintain efficacy while minimizing ecological impact.

In the realm of material science, the unique electronic properties imparted by the difluorocyclohexane structure have prompted investigations into potential applications beyond life sciences. Some researchers are examining its incorporation into advanced polymers or liquid crystal materials, where fluorine substitution can dramatically alter physical properties such as thermal stability and optical characteristics.

The commercial availability of 1-cyclopropyl-4,4-difluorocyclohexan-1-amine through specialty chemical suppliers has facilitated broader research into its applications. However, challenges remain in scaling up production while maintaining cost-effectiveness and purity standards. These practical considerations are particularly relevant for pharmaceutical companies evaluating this compound as a potential drug intermediate in their development pipelines.

Looking ahead, the scientific community anticipates continued interest in CAS 2020663-66-3 as researchers uncover new applications and synthetic methodologies. Its combination of structural features positions it at the intersection of several cutting-edge research areas, from precision medicine to smart materials. As analytical techniques become more sophisticated and synthetic chemistry more precise, our understanding of this compound's full potential will undoubtedly expand.